Cas no 1026241-99-5 (Methyl 3-Amino-5-chlorobenzobthiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-5-chlorobenzobthiophene-2-carboxylate
• CAS No: 1026241-99-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• MDL: MFCD13689054
• CID: 1094929
• PubChem ID: 10014587
• Update Time: 2025-04-20

Methyl 3-Amino-5-chlorobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-chlorobenzo[b]thiophene-2-carboxylate
• methyl 3-amino-5-chloro-1-benzothiophene-2-carboxylate
• 3-Amino-5-chloro-benzo[b]thiophene-2-carboxylic acid methyl ester
• methyl 3-amino-5-chlorobenzothiophene-2-carboxylate
• 1026241-99-5
• MFCD13689054
• LR-0018
• Benzo[b]thiophene-2-carboxylic acid, 3-amino-5-chloro-, methyl ester
• AKOS022189535
• DB-230739
• SCHEMBL2063500
• Methyl3-amino-5-chlorobenzo[b]thiophene-2-carboxylate
• CS-0444731
• SY244387
• F20251
• BRB24199
• Methyl 3-Amino-5-chlorobenzobthiophene-2-carboxylate

• MDL： MFCD13689054
• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)9-8(12)6-4-5(11)2-3-7(6)15-9/h2-4H,12H2,1H3
• InChI Key： CFYACBCHHBWDOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C(=O)OC)S2)N

Computed Properties

• Exact Mass: 240.9964274g/mol
• Monoisotopic Mass: 240.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 395.1±37.0 °C at 760 mmHg
• Flash Point: 192.7±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-Amino-5-chlorobenzobthiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)